Cas no 2227781-65-7 (rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227781-65-7
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 5569510
• PubChem ID: 165594983
• Update Time: 2025-05-21

rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2227781-65-7
• rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1626223

• Inchi： 1S/C15H23NO3S/c1-9-8-20-10(2)13(9)11-6-16(7-12(11)17)14(18)19-15(3,4)5/h8,11-12,17H,6-7H2,1-5H3/t11-,12-/m1/s1
• InChI Key： YRLWARBENRWVQC-VXGBXAGGSA-N
• SMILES： S1C=C(C)C(=C1C)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78Ų

Additional information on rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4S)-3-(2,4-Dimethylthiophen-3-Yl)-4-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate, with CAS No. 2227781-65-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications. The tert-butyl group attached to the pyrrolidine ring provides steric bulk, while the hydroxyl group introduces hydrophilic properties. The presence of the 2,4-dimethylthiophene moiety adds electronic complexity and potential for further functionalization.

Recent studies have highlighted the importance of this compound in drug discovery efforts. Its stereochemistry, specifically the 3R,4S configuration, plays a crucial role in determining its biological activity. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including neurodegenerative disorders and cancer. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is a key feature in drug-receptor interactions.

The synthesis of rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. The use of chiral auxiliary reagents has been pivotal in achieving the desired stereochemistry. This approach ensures high enantiomeric excess, which is critical for biological testing and subsequent drug development.

In terms of applications, this compound has shown promise in the development of chiral catalysts and asymmetric synthesis methodologies. Its ability to act as a chiral ligand in transition metal-catalyzed reactions has been extensively studied. Recent findings suggest that it can significantly enhance the enantioselectivity of certain reactions, making it a valuable tool in modern organic synthesis.

Moreover, the compound's stability under various reaction conditions has been thoroughly investigated. Studies indicate that it exhibits excellent thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in both laboratory settings and industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity profile have been assessed. Initial results suggest that it is not inherently toxic to aquatic life at environmentally relevant concentrations. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, rac-tert-butyl (3R,4S)-3-(2,4-dimethylthiophen-3-yl)-4-hydroxypyrrolidine-1-carboxylate represents a significant advancement in organic chemistry. Its unique structure and properties position it as a versatile building block for various applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.